5,6-dichloro-N-(methylsulfonyl)nicotinamide

• Molecular Formula: C7H6Cl2N2O3S
• Molecular Weight: 269.10 g/mol
• IUPAC Name: 5,6-dichloro-N-methylsulfonylpyridine-3-carboxamide
• InChI: InChI=1S/C7H6Cl2N2O3S/c1-15(13,14)11-7(12)4-2-5(8)6(9)10-3-4/h2-3H,1H3,(H,11,12)
• InChI Key: MXRDEVGLWIWXQV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC(=O)C1=CC(=C(N=C1)Cl)Cl

Description

5,6-dichloro-N-(methylsulfonyl)nicotinamide is a useful research compound. Its molecular formula is C7H6Cl2N2O3S and its molecular weight is 269.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5,6-dichloronicotinic acid (800 mg, 4.16 mmol), methanesulfonamide (779 mg, 8.40 mmol), EDCI (1.56 g, 8.20 mmol), and DMAP (1.00 g, 8.20 mmol) in DCM (10 mL) was stirred at room temperature for 16 h. The reaction was quenched with water (5 mL) and the resulting mixture was concentrated. The residue was adjusted to pH around 5 by 1M HCl, extracted with DCM (30 mL×3), dried over Na2SO4. The organic layer was concentrated to afford 5,6-dichloro-N-(methylsulfonyl)nicotinamide (700 mg, 62% yield). LCMS (ESI) m/z: 269.0 [M+H]+.